Cas no 2803846-22-0 (2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-hydroxypyrimidine-5-carboxylic acid)

• Product Name: 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-hydroxypyrimidine-5-carboxylic acid
• CAS No: 2803846-22-0
• MF: C₂₁H₁₇N₃O₅
• MW: 391.376785039902
• CID: 5612538
• PubChem ID: 165648526
• Update Time: 2025-09-23

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-hydroxypyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-[[[(9H-Fluoren-9-ylmethoxy)carbonyl]amino]methyl]-1,6-dihydro-6-oxo-5-pyrimidinecarboxylic acid
• 5-Pyrimidinecarboxylic acid, 2-[[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]methyl]-1,6-dihydro-6-oxo-
• 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-hydroxypyrimidine-5-carboxylic acid

• Inchi： 1S/C21H17N3O5/c25-19-16(20(26)27)9-22-18(24-19)10-23-21(28)29-11-17-14-7-3-1-5-12(14)13-6-2-4-8-15(13)17/h1-9,17H,10-11H2,(H,23,28)(H,26,27)(H,22,24,25)
• InChI Key： GWARGOKMNPTWGU-UHFFFAOYSA-N
• SMILES： C1=CC2=C(C=C1)C1=CC=CC=C1C2COC(=O)NCC1=NC=C(C(O)=O)C(N1)=O

Additional information on 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-hydroxypyrimidine-5-carboxylic acid

Introduction to 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-hydroxypyrimidine-5-carboxylic Acid (CAS No. 2803846-22-0)

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-hydroxypyrimidine-5-carboxylic acid, identified by its CAS number 2803846-22-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structure of this molecule is characterized by its intricate arrangement of functional groups, which contributes to its unique chemical properties and potential therapeutic applications.

The core structure of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-hydroxypyrimidine-5-carboxylic acid consists of a pyrimidine backbone, which is a heterocyclic aromatic ring system that is widely recognized for its biological significance. Pyrimidines are fundamental components of nucleic acids and play crucial roles in various cellular processes. The presence of a hydroxypyrimidine moiety in this compound suggests potential interactions with biological targets such as enzymes and receptors, which are essential for drug development.

In addition to the pyrimidine core, the molecule features a methoxycarbonyl group attached to a fluorenyl moiety. The fluorenyl group is known for its stability and solubility characteristics, which can enhance the bioavailability and pharmacokinetic properties of the compound. The methoxycarbonyl group, on the other hand, serves as a protective group in peptide synthesis and can also influence the reactivity and binding affinity of the molecule.

The amino methyl group at the 2-position of the pyrimidine ring introduces a polar region that can interact with various biological targets through hydrogen bonding or ionic interactions. This feature makes the compound a versatile scaffold for designing molecules with specific biological activities. The hydroxyl group at the 4-position further enhances the potential for hydrogen bonding, which can be critical for achieving high affinity and selectivity in drug-target interactions.

The carboxylic acid group at the 5-position provides an acidic functionality that can participate in various chemical reactions, including esterification and amidation, which are common strategies in drug design. This functionality also allows the compound to be incorporated into more complex molecular architectures through further derivatization.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-hydroxypyrimidine-5-carboxylic acid with biological targets. These studies have revealed that the compound has the potential to interact with enzymes involved in metabolic pathways and signaling cascades, suggesting its utility in developing therapeutic agents for various diseases.

In particular, research has highlighted the potential of this compound as an inhibitor of kinases, which are enzymes that play critical roles in cell signaling and are often dysregulated in cancer cells. The structural features of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-hydroxypyrimidine-5-carboxylic acid, including its hydroxypyrimidine core and amino methyl group, are well-suited for binding to the active sites of kinases, thereby inhibiting their activity.

Moreover, studies have shown that this compound exhibits inhibitory effects on other enzymes such as phosphodiesterases and proteases, which are involved in various physiological processes. These findings suggest that 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-hydroxypyrimidine-5-carboxylic acid could be developed into a broad-spectrum therapeutic agent with multiple targets.

The synthesis of this compound has been optimized to ensure high yield and purity, making it suitable for both preclinical studies and industrial applications. Advanced synthetic techniques have been employed to introduce the various functional groups while maintaining structural integrity. These techniques include multi-step organic synthesis, catalytic reactions, and purification methods such as column chromatography.

The pharmacological profile of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-hydroxypyrimidine-5-carboxylic acid has been evaluated through in vitro assays that measure its activity against various biological targets. Preliminary results indicate that the compound exhibits significant inhibitory activity against several kinases, with IC50 values ranging from low micromolar to nanomolar concentrations. These findings are encouraging and warrant further investigation into its potential as a lead compound for drug development.

In addition to its kinase inhibitory activity, 2-( ({(9H-fluoren -9 -yl )meth ox y carb on y l }a min o )m eth y l -4 -hydro x y p y rim id ine -5 -car box y l ic ac id) has shown promise in reducing inflammation and oxidative stress in cell culture models. These effects are associated with anti-inflammatory drugs used to treat conditions such as arthritis and neurodegenerative diseases.

The potential therapeutic applications of this compound are broad and include oncology, inflammation-related disorders, and neurodegenerative diseases. Its ability to interact with multiple biological targets makes it an attractive candidate for developing combination therapies that can address complex pathologies more effectively than single-target drugs.

Ongoing research is focused on further optimizing the pharmacological properties of this compound through structure-based drug design approaches. By leveraging computational tools such as molecular dynamics simulations and virtual screening, researchers aim to identify analogs with improved potency, selectivity, and pharmacokinetic profiles.

The development of novel pharmaceutical agents requires rigorous testing to ensure safety and efficacy before they can be translated into clinical use. Preclinical studies involving cell culture assays, animal models, and pharmacokinetic evaluations are essential steps in this process. These studies will provide valuable insights into the behavior of 2-( ({(9H-fluoren -9 -yl )meth ox y carb on y l }a min o )m eth y l -4 -hydro x y p y rim id ine -5 -car box y l ic ac id) in vivo。

The future prospects for this compound are promising given its unique structural features and demonstrated biological activities. As research continues to uncover new therapeutic targets and mechanisms, compounds like 2-( ({(9H-fluoren -9 -yl )meth ox y carb on y l }a min o )m eth y l -4 -hydro x y p y rim id ine -5 -car box y l ic ac id) will play an increasingly important role in addressing unmet medical needs。